6-Fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid

• Molecular Formula: C22H25FN2O2
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 6-fluoro-4,4-dimethyl-2-(3-pyrrolidin-1-ylphenyl)-2,3-dihydro-1H-quinoline-8-carboxylic acid
• InChI: InChI=1S/C22H25FN2O2/c1-22(2)13-19(14-6-5-7-16(10-14)25-8-3-4-9-25)24-20-17(21(26)27)11-15(23)12-18(20)22/h5-7,10-12,19,24H,3-4,8-9,13H2,1-2H3,(H,26,27)
• InChI Key: UJAKKZCWZXCOOR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(NC2=C(C=C(C=C21)F)C(=O)O)C3=CC(=CC=C3)N4CCCC4)C

Description

6-Fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid is a useful research compound. Its molecular formula is C22H25FN2O2 and its molecular weight is 368.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Fluoro-4,4-dimethyl-2-(3-(pyrrolidin-1-yl)phenyl)-1,2,3,4-tetrahydroquinoline-8-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A mixture of afford 6-fluoro-4,4-dimethyl-2-(3-pyrrolidin-1-yl-phenyl)-1,2,3,4-tetrahydro-quinoline-8-carboxylic acid methyl ester (0.32 g, 0.81 mmol) in methanol (3 mL) and tetrahydrofuran (10 mL), 30% sodium hydroxide in water (1 mL). The reaction mixture was stirred at 60° C. for 12 h. The mixture was neutralized with a 3 N aqueous hydrochloric acid solution and extracted with ethyl acetate (2×50 mL), washed with water, dried over anhydrous sodium sulfate and then concentrated in vacuo to afford 6-fluoro-4,4-dimethyl-2-(3-pyrrolidin-1-yl-phenyl)-1,2,3,4-tetrahydro-quinoline-8-carboxylic acid (0.28 g, 90%) as a white solid which was used for next step without further purification: MS (ESI) M+1=369.3.